n-Pentadecane
n-Pentadecane
, also known as N-pentadecane or CH3-[CH2]13-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 14-methylpentadecan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as yellow bell pepper, summer savory, pepper (c. frutescens), and pepper (spice). This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Pentadecane is a straight-chain alkane with 15 carbon atoms. It is a component of volatile oils isolated from plants species like Scandix balansae. It has a role as an animal metabolite, a plant metabolite and a volatile oil component.
N-pentadecane is a colorless liquid. (NTP, 1992)
Pentadecane is a straight-chain alkane with 15 carbon atoms. It is a component of volatile oils isolated from plants species like Scandix balansae. It has a role as an animal metabolite, a plant metabolite and a volatile oil component.
N-pentadecane is a colorless liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
629-62-9
VCID:
VC0166386
InChI:
InChI=1S/C15H32/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h3-15H2,1-2H3
SMILES:
CCCCCCCCCCCCCCC
Molecular Formula:
C15H32
Molecular Weight:
212.41 g/mol
n-Pentadecane
CAS No.: 629-62-9
Reference Standards
VCID: VC0166386
Molecular Formula: C15H32
Molecular Weight: 212.41 g/mol
| CAS No. | 629-62-9 |
|---|---|
| Product Name | n-Pentadecane |
| Molecular Formula | C15H32 |
| Molecular Weight | 212.41 g/mol |
| IUPAC Name | pentadecane |
| Standard InChI | InChI=1S/C15H32/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h3-15H2,1-2H3 |
| Standard InChIKey | YCOZIPAWZNQLMR-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCC |
| Boiling Point | 519.13 °F at 760 mm Hg (NTP, 1992) 270.6 °C |
| Colorform | Colorless liquid |
| Density | 0.7685 at 68 °F (NTP, 1992) 0.7685 g/cu cm at 20 °C |
| Melting Point | 50 °F (NTP, 1992) 9.9 °C Mp 10 ° 9.95 °C |
| Physical Description | N-pentadecane is a colorless liquid. (NTP, 1992) liquid |
| Description | , also known as N-pentadecane or CH3-[CH2]13-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 14-methylpentadecan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as yellow bell pepper, summer savory, pepper (c. frutescens), and pepper (spice). This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound. Pentadecane is a straight-chain alkane with 15 carbon atoms. It is a component of volatile oils isolated from plants species like Scandix balansae. It has a role as an animal metabolite, a plant metabolite and a volatile oil component. N-pentadecane is a colorless liquid. (NTP, 1992) |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | 3.58e-10 M 7.6e-08 mg/mL at 25 °C In water, 4.0X10-5 mg/L at 25 °C Very soluble in ethyl ether, ethanol |
| Synonyms | n-pentadecane pentadecane |
| Vapor Pressure | 0.00 mmHg 4.92X10-3 mm Hg at 25 °C |
| PubChem Compound | 12391 |
| Last Modified | Nov 11 2021 |
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